Cas no 292057-47-7 (6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid)

6-(5Z)-5-(4-Fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid is a thiazolidinone derivative with a fluorophenyl substituent, exhibiting potential pharmacological relevance due to its structural features. The compound integrates a thiazolidinone core, known for its bioactivity in medicinal chemistry, with a 4-fluorophenyl group that may enhance binding affinity in biological targets. The hexanoic acid side chain improves solubility and bioavailability, while the sulfanylidene moiety contributes to its reactivity and potential as a scaffold for further derivatization. This compound is of interest in drug discovery, particularly for applications involving enzyme inhibition or receptor modulation, owing to its balanced lipophilicity and functional group diversity.

6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid structure

292057-47-7 structure

Product Name:6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid

CAS No:292057-47-7

MF:C₁₆H₁₆FNO₃S₂

MW:353.431545257568

CID:1438444

PubChem ID:1594301

Update Time:2025-05-27

6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Thiazolidinehexanoic acid,5-[(4-fluorophenyl)methylene]-4-oxo-2-thioxo-
- 6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid
- 292057-47-7
- BDBM50476208
- AKOS000121744
- 6-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoicacid
- 6-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
- 6-[(5Z)-5-(4-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoic acid
- STK533458
- EN300-00779
- (Z)-6-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid
- F0393-0466
- CHEMBL222429
- Inchi： 1S/C16H16FNO3S2/c17-12-7-5-11(6-8-12)10-13-15(21)18(16(22)23-13)9-3-1-2-4-14(19)20/h5-8,10H,1-4,9H2,(H,19,20)/b13-10-
- InChI Key： CSIAIHVXCOTWLB-RAXLEYEMSA-N
- SMILES： S1/C(=C\C2C=CC(=CC=2)F)/C(N(C1=S)CCCCCC(=O)O)=O

Computed Properties

Exact Mass: 353.05568
Monoisotopic Mass: 353.05556388g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 502
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 115Å²

Experimental Properties

PSA: 57.61

6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid Pricemore >>

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